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Compound of Interest

Compound Name: PBI 51

Cat. No.: B1678569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for PBI 51 (CAS

Number: 130694-74-5), a stereoisomeric acetylenic analog of abscisic acid (ABA). PBI 51 is

utilized in plant biology research as a chemical probe to investigate ABA signaling pathways,

particularly in studies of seed germination and gene expression. While its application is

primarily in plant science, this guide addresses its health and safety profile for all laboratory

personnel, including those in broader drug development fields.

Chemical and Physical Properties
PBI 51 is a synthetic compound whose properties are essential for safe handling and

experimental design.
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Property Value Source

Chemical Name PBI-51 [1]

CAS Number 130694-74-5 [1]

Molecular Formula C₁₅H₂₀O₄

Molecular Weight 264.32 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Temperature -20°C

Health and Safety Information
The following information is derived from available Safety Data Sheets (SDS) and outlines the

potential hazards and necessary precautions for handling PBI 51.[1]

Hazard Identification
PBI 51 is not classified as a hazardous substance according to the Globally Harmonized

System (GHS). However, as with any chemical of unknown toxicological profile in mammalian

systems, it should be handled with care.

Potential Health Effects:

Eye: May cause eye irritation.

Skin: May be harmful if absorbed through the skin. May cause skin irritation.

Inhalation: May be harmful if inhaled. May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, laboratory coat, and safety glasses. Avoid formation of dust and aerosols.

Use in a well-ventilated area.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended

storage temperature is -20°C.

Personal Protective Equipment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Recommendation

Eye/Face

Safety glasses with side-shields conforming to

appropriate government standards such as

NIOSH (US) or EN166(EU).

Skin

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique.

Respiratory
For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator.

Body

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Toxicological Information
There is a lack of specific toxicological studies for PBI 51 in animal models. The information

below is based on general principles for handling research chemicals.
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Toxicological Endpoint Data

Acute Toxicity No data available.

Skin Corrosion/Irritation No data available.

Serious Eye Damage/Irritation No data available.

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity

IARC: No component of this product present at

levels greater than or equal to 0.1% is identified

as probable, possible or confirmed human

carcinogen by IARC.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity No data available.

Given the absence of specific toxicological data, PBI 51 should be handled as a compound

with unknown toxicity. For professionals in drug development, it is crucial to note that the

biological effects of this compound appear to be specific to plant hormonal pathways, and no

mammalian targets have been identified.

Experimental Protocols and Methodologies
PBI 51 is primarily used in plant biology to study abscisic acid (ABA) signaling. Below are

representative experimental methodologies.

Arabidopsis thaliana Seed Germination Assay
This assay is used to assess the effect of PBI 51 on seed germination, where it can act as an

ABA antagonist or weak agonist.

Materials:

Arabidopsis thaliana seeds (wild-type and relevant mutants)

Petri dishes with 0.8% (w/v) agar medium
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PBI 51 stock solution in DMSO

Controlled environment growth chamber

Procedure:

Seed Sterilization: Surface sterilize seeds with 70% ethanol followed by a bleach solution

and rinse with sterile water.

Plating: Sow seeds on agar plates containing different concentrations of PBI 51. A DMSO

control should be included.

Stratification: Cold-treat the plates at 4°C for 2-4 days in the dark to break dormancy.

Incubation: Transfer plates to a growth chamber with a long-day photoperiod (16h light/8h

dark) at 22°C.

Scoring: Score germination, defined as radicle emergence, daily for up to 7 days.

Gene Expression Analysis
This protocol outlines how to study the effect of PBI 51 on the expression of ABA-responsive

genes.

Materials:

Arabidopsis thaliana seedlings

Liquid 1/2 MS medium

PBI 51 stock solution in DMSO

RNA extraction kit

qRT-PCR reagents and instrument

Procedure:
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Seedling Growth: Grow seedlings in liquid 1/2 MS medium for a specified period (e.g., 7-10

days).

Treatment: Add PBI 51 to the liquid medium at the desired final concentration. Include a

DMSO control.

Incubation: Incubate the seedlings for the desired treatment duration (e.g., 3-6 hours).

Harvesting and RNA Extraction: Harvest the seedlings, flash-freeze in liquid nitrogen, and

extract total RNA using a suitable kit.

qRT-PCR: Synthesize cDNA and perform quantitative real-time PCR to measure the

expression levels of target ABA-responsive genes (e.g., ABI5, RAB18).

Signaling Pathways and Workflows
Abscisic Acid (ABA) Signaling Pathway
PBI 51 acts on the core ABA signaling pathway. This pathway is critical for plant responses to

abiotic stress. In the absence of ABA, protein phosphatases 2C (PP2Cs) are active and inhibit

SnRK2 kinases. When ABA is present, it binds to PYR/PYL/RCAR receptors, which then bind

to and inhibit PP2Cs. This allows for the activation of SnRK2 kinases, which then

phosphorylate downstream targets, including transcription factors, to regulate gene expression

and physiological responses.
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Core ABA signaling pathway and the action of PBI 51.
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Experimental Workflow for Seed Germination Assay
The following diagram illustrates the logical flow of a typical seed germination experiment

involving PBI 51.
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Workflow for a PBI 51 seed germination assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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